Cas no 5737-05-3 (1-[3-(4-chloro-2-methylphenoxy)propyl]-2-ethylpiperidine)

• Product name: 1-[3-(4-chloro-2-methylphenoxy)propyl]-2-ethylpiperidine
• CAS No: 5737-05-3
• MF: C₁₇H₂₆ClNO
• MW: 295.847444057465
• CID: 1604302
• PubChem ID: 2865765

1-[3-(4-chloro-2-methylphenoxy)propyl]-2-ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(4-chloro-2-methylphenoxy)propyl]-2-ethylpiperidine
• 5737-05-3
• AGN-PC-0KE2YY
• DTXSID10386564
• SCHEMBL14970667

• Inchi： InChI=1S/C17H26ClNO/c1-3-16-7-4-5-10-19(16)11-6-12-20-17-9-8-15(18)13-14(17)2/h8-9,13,16H,3-7,10-12H2,1-2H3
• InChI Key： LGSZYVNQMMEDSH-UHFFFAOYSA-N
• SMILES： CCC1CCCCN1CCCOC2=C(C=C(C=C2)Cl)C

Computed Properties

• Exact Mass: 295.17048
• Monoisotopic Mass: 295.17
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• Density: 1.035
• Boiling Point: 401.7°C at 760 mmHg
• Flash Point: 196.7°C
• Refractive Index: 1.512
• PSA: 12.47